Cas no 18729-21-0 (Tetrahydro-2H-pyran-3-carboxamide)

Tetrahydro-2H-pyran-3-carboxamide is a heterocyclic carboxamide derivative featuring a tetrahydropyran ring structure. This compound is of interest in synthetic and medicinal chemistry due to its versatile scaffold, which serves as a key intermediate in the development of pharmaceuticals and bioactive molecules. The presence of both the pyran ring and carboxamide functional group enhances its potential for hydrogen bonding and molecular interactions, making it valuable in drug design. Its stability and moderate reactivity allow for further functionalization, enabling applications in the synthesis of complex organic compounds. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.

Tetrahydro-2H-pyran-3-carboxamide structure

18729-21-0 structure

Product Name:Tetrahydro-2H-pyran-3-carboxamide

CAS No:18729-21-0

MF:C₆H₁₁NO₂

MW:129.157041788101

MDL:MFCD12027052

CID:850697

PubChem ID:22714381

Update Time:2025-10-29

Tetrahydro-2H-pyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- Tetrahydro-2H-pyran-3-carboxamide
- 2H-Pyran-3-carboxamide, tetrahydro-
- ALBB-005334
- CTK7D2850
- MolPort-006-067-188
- SBB047762
- STK503357
- SureCN1486763
- WTI-11872
- AKOS005171532
- 18729-21-0
- MFCD12027052
- J-524861
- DTXSID00627711
- DB-299272
- RS-0399
- SCHEMBL1486763
- oxane-3-carboxamide
- MDL： MFCD12027052
- Inchi： 1S/C6H11NO2/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H2,7,8)
- InChI Key： KHDGSULFSVLOPM-UHFFFAOYSA-N
- SMILES： O1CCCC(C(N)=O)C1

Computed Properties

Exact Mass: 129.078978594g/mol
Monoisotopic Mass: 129.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 312.1±31.0 °C at 760 mmHg
Flash Point: 191.2±21.2 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tetrahydro-2H-pyran-3-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tetrahydro-2H-pyran-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119002051-1g	Tetrahydro-2H-pyran-3-carboxamide	18729-21-0	95%	1g	$490.50	2023-09-02
Chemenu	CM181868-1g	Tetrahydro-2H-pyran-3-carboxamide	18729-21-0	95%	1g	$421	2021-08-05
TRC	T629210-50mg	tetrahydro-2H-pyran-3-carboxamide	18729-21-0		50mg	$ 50.00	2022-06-02
TRC	T629210-100mg	tetrahydro-2H-pyran-3-carboxamide	18729-21-0		100mg	$ 70.00	2022-06-02
TRC	T629210-500mg	tetrahydro-2H-pyran-3-carboxamide	18729-21-0		500mg	$ 295.00	2022-06-02
Chemenu	CM181868-1g	Tetrahydro-2H-pyran-3-carboxamide	18729-21-0	95%	1g	$340	2023-02-18
abcr	AB347124-500 mg	Oxane-3-carboxamide	18729-21-0		500MG	€254.60	2022-08-31
abcr	AB347124-1 g	Oxane-3-carboxamide	18729-21-0		1g	€306.00	2022-08-31
abcr	AB347124-5 g	Oxane-3-carboxamide	18729-21-0		5g	€852.00	2022-08-31
SHENG KE LU SI SHENG WU JI SHU	sc-331901-500 mg	Tetrahydro-2H-pyran-3-carboxamide,	18729-21-0		500MG	￥2,031.00	2023-07-11